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Compound of Interest

Compound Name: 3-(tert-Butoxy)-4-iodooxolane

Cat. No.: B13091321

Get Quote

While a specific documented synthesis for 3-(tert-Butoxy)-4-iodooxolane is not readily available in the literature, a plausible and efficient synthetic r

approach involves the iodination of a suitable precursor, such as 3-(tert-butoxy)oxolan-4-ol.

The iodination of alcohols can be achieved using various reagents. A common method involves the use of iodine in the presence of a phosphine, such

Alternatively, hypervalent iodine reagents have been shown to be effective for iodination reactions[2].

Proposed Experimental Protocol: Synthesis of 3-(tert-Butoxy)-4-iodooxolane
Objective: To synthesize 3-(tert-Butoxy)-4-iodooxolane from a suitable precursor.

Materials:

3-(tert-butoxy)oxolan-4-ol

Iodine (I₂)

Triphenylphosphine (PPh₃)

Imidazole

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Procedure:

To a solution of 3-(tert-butoxy)oxolan-4-ol (1 equivalent) and imidazole (1.5 equivalents) in anhydrous dichloromethane (DCM) under an inert atmos

wise at 0 °C.

Once the triphenylphosphine has dissolved, add a solution of iodine (1.2 equivalents) in DCM dropwise. The reaction mixture will typically turn from

Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium thiosulfate to reduce any excess iodine.
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Separate the organic layer, and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired 3-(tert-But

Causality of Experimental Choices:

The use of triphenylphosphine and iodine is a classic Appel-type reaction for the conversion of alcohols to iodides.

Imidazole is used as a base to neutralize the HI generated during the reaction, preventing potential side reactions.

Anhydrous conditions are crucial to prevent the hydrolysis of intermediates.

The aqueous workup with sodium thiosulfate is a standard procedure for quenching reactions involving iodine.

Comprehensive Structural Elucidation
The structural analysis of 3-(tert-Butoxy)-4-iodooxolane relies on a combination of spectroscopic techniques, including Nuclear Magnetic Resonanc

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the detailed structure of organic molecules in solution. For 3-(tert-Butoxy)-4-iodooxolan
stereochemistry of the molecule.

The proton NMR spectrum is expected to show distinct signals for the protons on the oxolane ring and the tert-butoxy group. The chemical shifts and 

and iodine atoms, as well as the dihedral angles between protons.

Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity

H on C bearing Iodine 4.0 - 4.5 Multiplet

H on C bearing t-Butoxy 3.8 - 4.2 Multiplet

Oxolane CH₂ protons 3.5 - 4.0 Multiplets

tert-Butyl (CH₃)₃ ~1.3 Singlet

Note: The exact chemical shifts and coupling patterns will depend on the relative stereochemistry (cis/trans) of the substituents.

The carbon NMR spectrum will provide information about the number of unique carbon environments.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-I 20 - 30

C-O (tert-Butoxy) 70 - 80

C-O (ring) 65 - 75

C(CH₃)₃ (quaternary) 75 - 85

C(CH₃)₃ (methyls) 25 - 30

Note: These are estimated chemical shifts based on typical values for similar functional groups[3].

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the presence of specific functional groups. For 3-(tert-Butoxy)-4-iodooxolane, the key vibrational modes wil
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Functional Group Expected Absorption Range (cm⁻¹)

C-H (sp³ stretching) 2850 - 3000

C-O (ether stretching) 1050 - 1150

C-I (stretching) 500 - 600

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 3-(tert-Butoxy)-4-iodooxolane, ele

Expected Molecular Ion Peak (M⁺): The molecular weight of C₈H₁₅IO₃ is 318.17 g/mol . The mass spectrum should show a peak corresponding to this

Key Fragmentation Patterns:

Loss of the tert-butyl group: [M - 57]⁺

Loss of the tert-butoxy group: [M - 73]⁺

Loss of iodine: [M - 127]⁺

Cleavage of the oxolane ring.

Conformational and Stereochemical Analysis
The five-membered tetrahydrofuran ring is not planar and adopts puckered conformations to alleviate ring strain. The two most common conformation

difference between these conformations is typically small, leading to a dynamic equilibrium at room temperature[4].

The presence of the bulky tert-butoxy group and the iodine atom at the 3 and 4 positions will significantly influence the preferred conformation of the o

equatorial positions to minimize gauche interactions[5].

Workflow for Conformational Analysis
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Caption: Workflow for determining the dominant conformation of 3-(tert-Butoxy)-4-iodooxolane.

The relative stereochemistry of the two substituents (cis or trans) will also have a profound impact on the overall shape and reactivity of the molecule.

which would need to be separated and characterized independently.

Reactivity and Potential Applications
The 3-(tert-Butoxy)-4-iodooxolane molecule possesses two key features that dictate its potential reactivity and applications: the reactive carbon-iod

Reactivity of the Carbon-Iodine Bond
The C-I bond is relatively weak and susceptible to a variety of transformations, making this compound a useful synthetic intermediate.

Nucleophilic Substitution: The iodide is a good leaving group and can be displaced by a range of nucleophiles to introduce new functional groups a

Coupling Reactions: The iodo-substituent can participate in various transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonoga

Radical Reactions: The C-I bond can undergo homolytic cleavage to generate a carbon-centered radical, which can then participate in various radic

The Substituted Oxolane Scaffold in Drug Discovery
Substituted tetrahydrofuran rings are prevalent in many biologically active compounds and approved drugs[1][6]. The oxolane ring can act as a bioiso

molecule, such as solubility and metabolic stability. The specific substitution pattern of 3-(tert-Butoxy)-4-iodooxolane could be explored in the desig

derivatives have been investigated as inhibitors for HIV-1 protease[6].
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Caption: Potential synthetic pathways and applications of 3-(tert-Butoxy)-4-iodooxolane.

Conclusion
3-(tert-Butoxy)-4-iodooxolane represents a molecule of significant interest from both a structural and synthetic perspective. While detailed experime

properties can be extrapolated from the extensive knowledge of related substituted tetrahydrofurans and iodo-containing organic compounds. The an
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framework for the future investigation and utilization of this and similar molecules in the fields of organic synthesis and medicinal chemistry. The interp

the flexible oxolane ring presents a rich area for further research and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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